Cas no 1261456-43-2 (1-(Difluoromethyl)-2-fluoronaphthalene)

• Product Name: 1-(Difluoromethyl)-2-fluoronaphthalene
• CAS No: 1261456-43-2
• MF: C₁₁H₇F₃
• MW: 196.168493509293
• CID: 4936150
• Update Time: 2025-06-11

1-(Difluoromethyl)-2-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-2-fluoronaphthalene

• Inchi： 1S/C11H7F3/c12-9-6-5-7-3-1-2-4-8(7)10(9)11(13)14/h1-6,11H
• InChI Key： WPSQFTIPDYWGFY-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C=CC=CC2=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 1-(Difluoromethyl)-2-fluoronaphthalene

Recent Advances in the Study of 1-(Difluoromethyl)-2-fluoronaphthalene (CAS: 1261456-43-2) in Chemical Biology and Pharmaceutical Research

1-(Difluoromethyl)-2-fluoronaphthalene (CAS: 1261456-43-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated naphthalene derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in these fields.

The synthesis of 1-(Difluoromethyl)-2-fluoronaphthalene has been optimized through several innovative approaches. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a high-yield, one-pot synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the environmental impact compared to traditional routes. The compound's stability under various conditions has also been investigated, revealing its robustness in both acidic and basic environments, which is crucial for its potential pharmaceutical applications.

In the realm of drug discovery, 1-(Difluoromethyl)-2-fluoronaphthalene has shown promise as a building block for novel bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into small-molecule inhibitors targeting protein kinases. The difluoromethyl and fluorine substituents were found to enhance binding affinity and metabolic stability, addressing key challenges in kinase inhibitor development. Preliminary in vitro studies demonstrated potent activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer therapeutics.

Beyond pharmaceutical applications, this compound has also attracted attention in material science. A recent study in Advanced Materials (2023) explored its use as a precursor for organic electronic materials. The fluorine-rich structure was found to improve charge transport properties while maintaining excellent thermal stability. These findings open new possibilities for developing high-performance organic semiconductors and optoelectronic devices.

Looking ahead, researchers are particularly interested in exploring the metabolic fate and toxicity profile of 1-(Difluoromethyl)-2-fluoronaphthalene, which will be critical for its further development in pharmaceutical applications. Several research groups have initiated preclinical studies to evaluate its pharmacokinetics and safety profile. Additionally, computational modeling studies are underway to predict its interactions with various biological targets, which could accelerate the discovery of new therapeutic applications.

In conclusion, 1-(Difluoromethyl)-2-fluoronaphthalene (CAS: 1261456-43-2) represents a versatile and valuable compound with broad potential across multiple scientific disciplines. The recent advancements in its synthesis, characterization, and application underscore its growing importance in chemical biology and pharmaceutical research. As investigations continue, this compound is likely to play an increasingly significant role in the development of new drugs and advanced materials.